Cas no 1285539-74-3 (Febuxostat-d7)

• Product Name: Febuxostat-d7
• CAS No: 1285539-74-3
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 4552108
• PubChem ID: 53354189
• Update Time: 2024-11-02

Febuxostat-d7 Chemical and Physical Properties

Names and Identifiers

• Febuxostat-d7
• BQSJTQLCZDPROO-SCENNGIESA-N
• 2-[3-Cyano-4-(2-methylpropoxyphenyl]-4-methyl-5-thiazolecarboxylic Acid-d7
• [2H7]-Febuxostat
• CS-0377488
• 1285539-74-3
• 2-[3-cyano-4-[2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propoxy]phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-[3-Cyano-4-(2-methylpropoxyphenyl]-4-methyl-5-thiazolecarboxylic Acid-d7; 2-(3-Cyano-4-isobutyloxyphenyl)-4-methyl-5-thiazolecarboxylic Acid-d7; TEI 6720-d7; TMX 67-d7;
• DA-63403
• HY-14268S1

• Inchi： 1S/C16H16N2O3S/c1-9(2)8-21-13-5-4-11(6-12(13)7-17)15-18-10(3)14(22-15)16(19)20/h4-6,9H,8H2,1-3H3,(H,19,20)
• InChI Key： BQSJTQLCZDPROO-UHFFFAOYSA-N
• SMILES： C(C1=C(N=C(C2C=CC(OCC([H])(C([H])([H])[H])C([H])([H])[H])=C(C#N)C=2)S1)C)(=O)O

Computed Properties

• Exact Mass: 323.13210077g/mol
• Monoisotopic Mass: 323.13210077g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 536.6±60.0 °C at 760 mmHg
• Flash Point: 278.3±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Febuxostat-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives